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Compound Name:
N-nitroso-desmethyl-

clarithromycin

Cat. No.: B16377616

Get Quote

An In-depth Analysis of a Critical Drug Substance Related Impurity

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products

necessitates a thorough understanding of their formation, detection, and control. This technical

guide focuses on N-nitroso-desmethyl-clarithromycin, a drug substance related impurity

(DSRI) of the widely used macrolide antibiotic, clarithromycin. This document provides

researchers, scientists, and drug development professionals with a comprehensive overview of

the core aspects of this impurity, including its chemical properties, formation pathways,

toxicological implications, and analytical methodologies for its control.

Chemical and Physical Properties
N-nitroso-desmethyl-clarithromycin is a nitrosated derivative of N-desmethyl-clarithromycin,

an impurity of clarithromycin. Its formation introduces a nitroso functional group, which is a

structural alert for potential mutagenicity and carcinogenicity.
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Property Value

Molecular Formula C37H66N2O14

Molecular Weight 762.9 g/mol

IUPAC Name

N-[(2S,3R,4S,6R)-2-

[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-

ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-

hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-

methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-

oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-

methyloxan-4-yl]-N-methylnitrous amide

Formation and Control
The primary pathway for the formation of N-nitroso-desmethyl-clarithromycin involves the

reaction of the secondary amine functionality in N-desmethyl-clarithromycin with nitrosating

agents.[1][2][3]

Key Factors Influencing Formation:

Presence of Precursors: The N-desmethyl-clarithromycin impurity is the direct precursor. Its

levels in the clarithromycin drug substance are a critical factor.

Nitrosating Agents: Nitrite salts (e.g., sodium nitrite) are common nitrosating agents. These

can be present as impurities in raw materials, excipients, or from environmental sources.

Reaction Conditions: The nitrosation reaction is often favored under acidic conditions and

can be accelerated by heat and moisture.[1][3]

Control Strategies:

Raw Material Control: Rigorous testing of starting materials and excipients for the presence

of nitrites and other nitrosating agents is crucial.

Process Optimization: Manufacturing processes should be designed to minimize the

formation of the N-desmethyl-clarithromycin impurity and to avoid conditions that favor
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nitrosation.

pH Control: Maintaining a neutral or basic pH during relevant manufacturing steps can

significantly inhibit the formation of nitrosamines.

Purification: Effective purification steps should be in place to remove any formed N-nitroso-
desmethyl-clarithromycin from the final drug substance.
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Figure 1: Formation pathway of N-nitroso-desmethyl-clarithromycin.

Toxicological Assessment and Regulatory Limits
N-nitrosamines as a class are considered potent mutagens and probable human carcinogens.

[4] The toxicological risk of N-nitroso-desmethyl-clarithromycin is primarily extrapolated from

the data on the broader class of nitrosamines.

Mechanism of Toxicity:

The carcinogenicity of nitrosamines is generally attributed to their metabolic activation by

cytochrome P450 enzymes. This activation leads to the formation of highly reactive

electrophilic species that can alkylate DNA, forming DNA adducts. If these adducts are not

repaired, they can lead to mutations during DNA replication, which can initiate the process of

carcinogenesis.
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Figure 2: General toxicological signaling pathway of N-nitrosamines.

Regulatory Landscape and Acceptable Intake (AI) Limits:

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established stringent controls for nitrosamine impurities in

pharmaceuticals. The FDA has implemented a Carcinogenic Potency Categorization Approach
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(CPCA) to assign Acceptable Intake (AI) limits for nitrosamine drug substance-related

impurities (NDSRIs).[5]

Impurity Parent Drug
Carcinogenic
Potency Category

Acceptable Intake
(AI) Limit

N-nitroso-desmethyl-

clarithromycin
Clarithromycin 4 1500 ng/day[5][6]

Analytical Methodologies
The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels

require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is the most commonly employed technique.[1]

General Experimental Protocol (LC-MS/MS):

This protocol outlines a general approach for the analysis of N-nitroso-desmethyl-
clarithromycin. Method development and validation are essential for its application to specific

drug substances and products.

1. Sample Preparation:

Extraction: A suitable extraction solvent (e.g., methanol, acetonitrile) is used to dissolve the

clarithromycin drug substance or product.

Dilution: The sample is diluted to an appropriate concentration.

Filtration: The sample is filtered through a 0.22 µm filter to remove particulate matter.

2. Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.

Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common for UHPLC systems.
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Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure

reproducibility.

3. Mass Spectrometric Conditions (Example):

Ionization Source: Electrospray Ionization (ESI) in positive mode is generally suitable for

clarithromycin and its derivatives.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-
clarithromycin would need to be determined and optimized.

Internal Standard: Use of a stable isotope-labeled internal standard is recommended for

accurate quantification.
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Figure 3: General experimental workflow for LC-MS/MS analysis.

Risk Assessment and Mitigation
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A systematic risk assessment is essential to identify and control the potential for N-nitroso-
desmethyl-clarithromycin contamination.

Step 1: Risk Identification
- Assess raw materials

- Evaluate manufacturing process
- Consider storage conditions

Step 2: Risk Analysis
- Determine likelihood of formation

- Estimate potential levels

Step 3: Risk Evaluation
- Compare potential levels to AI limit

Acceptable Risk

Below AI

Unacceptable Risk

Exceeds AI

Step 4: Risk Control
- Implement control strategies

- Analytical testing

Step 5: Risk Review
- Monitor effectiveness of controls

- Re-evaluate risk periodically

Click to download full resolution via product page

Figure 4: Logical workflow for nitrosamine impurity risk assessment.

Conclusion
N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin

drug substance and products. A thorough understanding of its formation, toxicology, and
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analytical control is paramount for ensuring patient safety and regulatory compliance. By

implementing robust risk assessment strategies, optimizing manufacturing processes, and

utilizing sensitive analytical methods, pharmaceutical manufacturers can effectively control this

and other nitrosamine impurities. Continuous monitoring and a proactive approach to quality

control are essential in mitigating the risks associated with these potentially harmful

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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